Cas no 88465-95-6 (2-Propenoic acid, 2-(2-phenylethoxy)ethyl ester)
88465-95-6 structure
Product Name:2-Propenoic acid, 2-(2-phenylethoxy)ethyl ester
CAS No:88465-95-6
MF:C13H16O3
MW:220.264344215393
CID:631689
PubChem ID:54368169
Update Time:2025-04-19
2-Propenoic acid, 2-(2-phenylethoxy)ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 2-(2-phenylethoxy)ethyl ester
- 2-(2-phenylethoxy)ethyl prop-2-enoate
- DTXSID00710879
- 88465-95-6
- SCHEMBL9164139
-
- Inchi: 1S/C13H16O3/c1-2-13(14)16-11-10-15-9-8-12-6-4-3-5-7-12/h2-7H,1,8-11H2
- InChI Key: URFZHMKEGXLPDV-UHFFFAOYSA-N
- SMILES: O(CCOC(C=C)=O)CCC1C=CC=CC=1
Computed Properties
- Exact Mass: 220.109944368g/mol
- Monoisotopic Mass: 220.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 8
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 35.5Ų
2-Propenoic acid, 2-(2-phenylethoxy)ethyl ester Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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